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Compound of Interest

Compound Name: 5-trans U-46619

Cat. No.: B15603602

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
U-46619 is a stable synthetic analog of the endoperoxide prostaglandin PGH2 and a potent

agonist of the thromboxane A2 (TP) receptor.[1] While the user request specified 5-trans U-
46619, it is important to note that this is a minor isomer and impurity in most commercial

preparations. The predominantly used and well-characterized compound for research is the 5-

cis isomer, commonly referred to as U-46619.[1] Due to its stability in aqueous solutions, unlike

the highly unstable endogenous ligand thromboxane A2, U-46619 is an invaluable tool for in

vitro and ex vivo studies of TP receptor signaling.[2]

The TP receptor is a G-protein-coupled receptor (GPCR) with two main isoforms, TPα and

TPβ, which are expressed in various tissues including platelets, smooth muscle cells, and

leukocytes.[3][4] Upon agonist binding, the TP receptor primarily couples to Gq and G13

proteins, initiating downstream signaling cascades.[1] The Gq pathway activation stimulates

phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate

(PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 subsequently binds

to its receptor on the endoplasmic reticulum, triggering the release of stored intracellular
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calcium (Ca2+).[1][5] This increase in cytosolic calcium is a critical second messenger in a

multitude of physiological processes, including platelet aggregation, vasoconstriction, and

smooth muscle contraction.[2][3]

These application notes provide a detailed protocol for measuring intracellular calcium

mobilization induced by U-46619 using the ratiometric fluorescent indicator Fura-2 AM.

Data Presentation
The following table summarizes the effective concentrations of U-46619 required to elicit half-

maximal response (EC50) for various cellular effects, primarily driven by intracellular calcium

mobilization.

Cell Type/Assay
Parameter
Measured

EC50 (µM) Reference

Human Platelets Shape Change 0.035 [6]

Human Platelets

Myosin Light Chain

Phosphorylation

(MLCP)

0.057 [6]

Human Platelets Serotonin Release 0.536 [6]

Human Platelets
Fibrinogen Receptor

Binding
0.53 [6]

Human Platelets Aggregation 1.31 [6]

Rabbit Platelets Shape Change 0.013 [7]

Rabbit Platelets Aggregation 0.58 [7]

Rat Neonatal

Ventricular Myocytes

Increase in Basal and

Peak Ca2+

0.1 - 1.0

(concentration-

dependent increase)

[8]

Human Umbilical

Artery

Increase in

Intracellular Ca2+ and

Tension

Concentration-

dependent
[2]
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Signaling Pathway
The binding of U-46619 to the TP receptor initiates a signaling cascade that results in the

mobilization of intracellular calcium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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